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Compound of Interest

Compound Name: 3,4-Dibromohexane

Cat. No.: B106768 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for 3,4-dibromohexane, a

halogenated hydrocarbon utilized in various research and development applications. Due to its

potential hazards, a thorough understanding of its properties and adherence to strict safety

protocols are imperative for all personnel.

Chemical and Physical Properties
A summary of the key physical and chemical properties of 3,4-dibromohexane is presented

below. This data is essential for understanding its behavior under various laboratory conditions.

Property Value Reference

Molecular Formula C₆H₁₂Br₂ [1][2]

Molecular Weight 243.97 g/mol [2]

CAS Number 16230-28-7 [3]

Appearance Clear liquid [4]

Density 1.594 g/mL at 25 °C [3]

Boiling Point 39 °C at 0.8 mm Hg [3]

Refractive Index n20/D 1.507 [3]
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Hazard Identification and GHS Classification
3,4-Dibromohexane is classified as a hazardous substance. The Globally Harmonized System

(GHS) of Classification and Labelling of Chemicals provides the following classifications:

Hazard Class Category Hazard Statement

Skin Corrosion/Irritation 2 H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation
2

H319: Causes serious eye

irritation

Specific Target Organ Toxicity

(Single Exposure)
3

H335: May cause respiratory

irritation

Signal Word: Warning

Primary Hazards: Irritant.[1]

Toxicological Data
Specific quantitative toxicity data (LD50/LC50) for 3,4-dibromohexane is not readily available

in the reviewed literature. However, based on its GHS classification, it should be handled as a

substance with the potential for significant irritation to the skin, eyes, and respiratory system.

For context, other brominated compounds, such as 1-bromohexane, have a reported oral LD50

in rats of 3,300 mg/kg.[5] Given the lack of specific data for 3,4-dibromohexane, a cautious

approach assuming moderate acute toxicity is warranted.

Experimental Protocols
Adherence to established experimental protocols is crucial for minimizing exposure and

ensuring a safe laboratory environment.

Personal Protective Equipment (PPE)
A risk assessment should be conducted for any procedure involving 3,4-dibromohexane to

determine the appropriate level of PPE. The following table outlines the recommended PPE for

routine handling in a laboratory setting.
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Body Part Recommended Protection Specifications

Eyes/Face

Safety glasses with side

shields or chemical splash

goggles. A face shield may be

necessary for larger quantities

or when there is a significant

splash hazard.

ANSI Z87.1 compliant.

Hands Chemical-resistant gloves.

Nitrile or neoprene gloves are

recommended. Inspect for any

signs of degradation or

punctures before use.

Body Laboratory coat.

A flame-retardant lab coat that

fastens securely is essential.

For larger quantities or splash

risks, a chemical-resistant

apron over the lab coat is

advised.

Respiratory
Work should be conducted in a

certified chemical fume hood.

If a fume hood is not available,

a NIOSH-approved respirator

with appropriate cartridges for

organic vapors should be

used.

Feet Closed-toe shoes.

Substantial, closed-toe shoes

are mandatory in the

laboratory to protect against

spills.

Handling and Storage Procedures
Handling:

All work with 3,4-dibromohexane should be performed in a well-ventilated area, preferably

within a certified chemical fume hood.[6]
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Avoid contact with skin, eyes, and clothing.[4]

Avoid inhalation of vapor or mist.[7]

Use appropriate, inspected PPE at all times.

Keep containers tightly closed when not in use.[6][7]

Ground and bond containers when transferring to prevent static discharge.

After handling, wash hands and any exposed skin thoroughly with soap and water.

Storage:

Store in a cool, dry, and well-ventilated area away from direct sunlight and sources of

ignition.[6][8]

Keep containers tightly closed and properly labeled.[6][8]

Store separately from incompatible materials.

Spill and Waste Disposal Protocols
Spill Response:

Evacuate and Alert: Immediately alert others in the vicinity and evacuate the area if the spill

is large or in a poorly ventilated space.

Control Ignition Sources: If flammable, extinguish all potential ignition sources.[8]

Containment: For small spills, contain the liquid with an inert absorbent material such as

vermiculite, sand, or commercial sorbent pads.

Cleanup: Carefully collect the absorbed material using non-sparking tools and place it into a

designated, labeled hazardous waste container.

Decontamination: Clean the spill area with an appropriate solvent, followed by washing with

soap and water.
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Ventilate: Ensure the area is well-ventilated after cleanup.

Waste Disposal:

All waste containing 3,4-dibromohexane must be treated as hazardous waste.

Collect all liquid and solid waste (including contaminated PPE and cleaning materials) in a

designated, compatible, and properly labeled hazardous waste container.[8]

The container should be labeled as "Hazardous Waste" and specify "Halogenated Organic

Waste".[8]

Do not mix with non-halogenated waste.[8]

Arrange for disposal through your institution's Environmental Health and Safety (EHS) office

or a licensed hazardous waste disposal company. Incineration at a licensed facility is a

common disposal method for brominated organic compounds.[9]

First Aid Measures
In case of exposure, follow these first aid procedures and seek immediate medical attention.

Provide the Safety Data Sheet (SDS) to the attending medical personnel.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 10 Tech Support

https://www.benchchem.com/product/b106768?utm_src=pdf-body
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_the_Safe_Storage_and_Handling_of_Brominated_Organic_Compounds.pdf
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_the_Safe_Storage_and_Handling_of_Brominated_Organic_Compounds.pdf
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_the_Safe_Storage_and_Handling_of_Brominated_Organic_Compounds.pdf
https://www.idealresponse.co.uk/blog/what-is-bromine-and-what-are-the-safe-disposal-and-recycling-methods/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b106768?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Exposure Route First Aid Procedure

Inhalation

Move the person to fresh air. If not breathing,

give artificial respiration. If breathing is difficult,

give oxygen. Seek immediate medical attention.

[4]

Skin Contact

Immediately flush skin with plenty of water for at

least 15 minutes while removing contaminated

clothing and shoes. Wash clothing before reuse.

Seek immediate medical attention.[7]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do. Continue

rinsing. Seek immediate medical attention.[7]

Ingestion

Do NOT induce vomiting. Never give anything

by mouth to an unconscious person. Rinse

mouth with water. Seek immediate medical

attention.[7]

Chemical Incompatibilities
Store 3,4-dibromohexane separately from the following classes of chemicals to prevent

potentially violent reactions:

Strong oxidizing agents[4]

Strong bases

Reactive metals such as sodium, potassium, and magnesium

Aluminum[8]

Alkalis[8]

Reducing agents[8]
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Visualized Workflows and Relationships
The following diagrams illustrate key logical workflows for the safe handling of 3,4-
dibromohexane.
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General Experimental Workflow for 3,4-Dibromohexane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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